Cas no 2229406-88-4 (1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2229406-88-4
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 6612820
• PubChem ID: 165852854
• Update Time: 2025-05-21

1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine
• EN300-1947272
• 2229406-88-4

• Inchi： 1S/C14H19F2N/c1-10-3-4-12(11(2)9-10)13(17)5-7-14(15,16)8-6-13/h3-4,9H,5-8,17H2,1-2H3
• InChI Key： JOVDLZVVBZBZEP-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(C)=CC=2C)(CC1)N)F

Computed Properties

• Exact Mass: 239.14855593g/mol
• Monoisotopic Mass: 239.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine

1-(2,4-Dimethylphenyl)-4,4-Difluorocyclohexan-1-Amine: A Comprehensive Overview

1-(2,4-Dimethylphenyl)-4,4-difluorocyclohexan-1-amine is a versatile compound with the CAS registry number 2229406-88-4. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and an amino group attached to the 1-position. Additionally, the amino group is further substituted with a 2,4-dimethylphenyl moiety, which contributes to its distinct electronic and steric characteristics.

The synthesis of 1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine involves a series of carefully designed organic reactions. Recent advancements in asymmetric catalysis and transition metal-mediated coupling reactions have enabled more efficient and selective pathways for its preparation. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the key intermediates with high precision. These methods not only enhance the yield but also minimize the formation of undesired byproducts, making the synthesis more environmentally friendly and cost-effective.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The presence of the 2,4-dimethylphenyl group imparts lipophilic properties to the molecule, which is advantageous for drug delivery systems. Recent studies have demonstrated that 1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine can act as a potent inhibitor of certain kinases involved in cancer cell proliferation. This finding has opened new avenues for its use in anticancer therapy.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique combination of steric bulk and electronic properties makes it an ideal candidate for use as a building block in supramolecular chemistry. For example, researchers have utilized this compound to construct self-assembled monolayers with tailored surface properties. These monolayers exhibit potential applications in sensors, catalysis, and nanotechnology.

The fluorine atoms at the 4-position of the cyclohexane ring play a crucial role in modulating the physical and chemical properties of 1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine. Fluorine's electronegativity introduces electron-withdrawing effects that influence the molecule's reactivity and stability. Recent computational studies have revealed that these fluorine atoms significantly enhance the compound's ability to form hydrogen bonds with biological targets, further underscoring its potential as a drug candidate.

From an environmental standpoint, understanding the degradation pathways of 1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are critical for ensuring sustainable practices in its production and disposal.

In conclusion, 1-(2,4-dimethylphenyl)-4,4-difluorocyclohexan-1-amine (CAS No: 2229406-88-4) is a multifaceted compound with promising applications across various scientific domains. Its unique structure enables it to serve as both a valuable intermediate in organic synthesis and a potential therapeutic agent. As research continues to uncover new insights into its properties and functions, this compound is poised to make significant contributions to both academia and industry.